Cas no 64088-99-9 (Pregna-1,4-diene-3,20-dione,17,21-bis(acetyloxy)-6-fluoro-11-hydroxy-, (6a,11b)- (9CI))

• Product Name: Pregna-1,4-diene-3,20-dione,17,21-bis(acetyloxy)-6-fluoro-11-hydroxy-, (6a,11b)- (9CI)
• CAS No: 64088-99-9
• MF: C₂₅H₃₁FO₇
• MW: 462.507851839066
• CID: 500097
• Update Time: 2024-01-30

Pregna-1,4-diene-3,20-dione,17,21-bis(acetyloxy)-6-fluoro-11-hydroxy-, (6a,11b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pregna-1,4-diene-3,20-dione,17,21-bis(acetyloxy)-6-fluoro-11-hydroxy-, (6a,11b)- (9CI)
• 17,21-Diacetyloxy-9-fluoro-11-hydroxypregna-1,4-diene-3,20-dione
• 9-Fluoro-11,17,21-trihydroxypregna-1,4-diene-3,20-dione17,21-diacetate
• 9-Fluoropregna-1,4-diene-11,17,21-triol-3,20-dione17,21-diacetate
• 11β-hydroxy-17α,21-diacetoxy-6α-fluoro-pregna-1,4-diene-3,20-dione
• Pregna-1,4-diene-3,20-dione, 17,21-bis(acetyloxy)-6-fluoro-11-hydroxy-, (6α,11β)-

• Inchi： 1S/C25H31FO7/c1-14(27)32-13-21(31)24(33-15(2)28)10-8-18-19-6-5-16-11-17(29)7-9-22(16,3)25(19,26)20(30)12-23(18,24)4/h7,9,11,18-20,30H,5-6,8,10,12-13H2,1-4H3/t18-,19-,20?,22-,23-,24-,25?/m0/s1
• InChI Key： XFWWFXPPBIVFPW-JJHHWUGMSA-N
• SMILES： C1(=O)C=C2[C@](C)(C=C1)C1(F)[C@]([H])([C@@]3([H])[C@@](CC1O)(C)[C@@](OC(=O)C)(C(=O)COC(=O)C)CC3)CC2

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 583.8±50.0 °C(Predicted)
• pka: 13.79±0.70(Predicted)